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Compound of Interest

Compound Name: 3-Trimethylsilylpropanal

CAS No.: 18146-03-7

Cat. No.: B3031177

Get Quote

Status: Operational | Tier: Senior Application Scientist Level Topic: Air/Moisture Sensitivity &

Troubleshooting[1][2]

Physicochemical Profile & Critical Parameters
Before handling, verify your material against these baseline specifications. Deviations often

indicate compromised integrity.[1]
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Parameter Value / Characteristic Technical Note

CAS Number 18146-03-7

Verify against label; often

confused with alcohol

derivatives.[1][2]

Molecular Weight 130.26 g/mol
Essential for stoichiometry

calculations.[1]

Boiling Point 59–60 °C @ 10 Torr

Low boiling point requires

careful vacuum handling to

avoid evaporative loss.[1]

Density 0.834 g/mL (20 °C)
Use for volumetric transfers if

massing is difficult.[1]

Appearance Colorless liquid

Yellowing indicates

oxidation/polymerization.[1]

Cloudiness indicates moisture

ingress.[1]

Primary Sensitivity Oxidation (Air)

Rapidly converts to 3-

trimethylsilylpropanoic acid.[1]

[2]

Secondary Sensitivity Moisture (Hydrolysis)

Can lead to hydration or

siloxane formation over time.

[1]

Storage & Stability: The "Before" Phase
Objective: Maintain >98% purity during dormancy.

FAQ: How do I store this compound long-term?
The Protocol:

Atmosphere: Store strictly under Argon or Nitrogen.[1]

Temperature: -20 °C (Freezer) is mandatory for long-term stability.[1][2]
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Container: Teflon-sealed glass vials or Schlenk flasks. Avoid rubber septa for storage >24

hours (oxygen permeation).[1][2]

Seal: Parafilm is insufficient. Use electrical tape or shrink bands over the cap to retard

oxygen diffusion.

Visual Workflow: Storage Logic
The following diagram illustrates the decision tree for storage based on usage frequency.

Received 3-Trimethylsilylpropanal Inspect Seal & Color Intended Usage?

Immediate Use (<24h)Synthesis

Long Term (>24h)

Stock

Store at 4°C
(Inert Gas)

Store at -20°C
(Glovebox/Schlenk)

Click to download full resolution via product page

Caption: Decision logic for thermal preservation of silyl aldehydes to minimize oxidation

kinetics.

Quality Control: The Self-Validating System
Objective: Confirm purity before committing expensive reagents.[1][2]

Do not assume purity based on the label. Aldehydes oxidize silently.[1] Use 1H NMR as your

primary diagnostic tool.[1]

Diagnostic NMR Table: Aldehyde vs. Oxidized Impurity
Run a quick 1H NMR in CDCl3 (dried over basic alumina). Compare the integrals of the

diagnostic peaks.
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Moiety
Pure Aldehyde

(Target)

Oxidized Acid

(Impurity)
Diagnostic Action

-CHO (Aldehyde) ~9.7 ppm (t) Absent

Primary Indicator.

Integral must match

TMS group (1:9 ratio).

[1][2]

-COOH (Acid) Absent ~10-12 ppm (br)
If present, material is

degraded.[1][2]

-CH2- (Alpha) ~2.4 ppm (m) ~2.3 ppm (m)
Shifts slightly upfield

in the acid.[1][2]

-Si(CH3)3 ~0.05 ppm (s) ~0.05 ppm (s)
Reference peak.[1][2]

Set to 9H.

Pass/Fail Criteria:

PASS: Ratio of CHO (9.7 ppm) to TMS (0.0 ppm) is 1 : 9.[1][2]

FAIL: Ratio is < 0.9 : 9, or broad peak appears >10 ppm. Do not use. Distill immediately.[1]

Visual Workflow: Degradation Pathways
Understanding how it breaks down helps you prevent it.[1]

3-Trimethylsilylpropanal
(Active Reagent)

3-Trimethylsilylpropanoic Acid
(Dead End)

Oxidation (Irreversible)

Gem-Diol / Oligomer
(Reversible?)

Hydration

+ O2 (Air Leak) + H2O (Wet Solvent)

Click to download full resolution via product page
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Caption: Primary degradation routes. Oxidation to the carboxylic acid is the dominant failure

mode.

Handling & Transfer Protocols
Objective: Transfer without breaking the "Inert Chain".

FAQ: Syringe or Cannula?
Answer:

< 5 mL: Use a gas-tight syringe flushed 3x with Argon.

> 5 mL: Use a cannula transfer (double-tipped needle) with positive pressure.[1][2]

Step-by-Step Transfer Protocol
Prep: Flame-dry all glassware and cool under a stream of Argon.

Pressure: Ensure the source bottle is under positive Argon pressure (balloon or Schlenk

line).[1]

Draw: Insert needle through the septum.[1] Invert bottle. Draw liquid slowly to avoid

cavitation (bubbles = air exposure).[1]

Dispense: Inject directly into the reaction solvent (which must already be degassed). Do not

spray onto the walls of the flask; inject into the liquid to minimize headspace exposure.

Solvent Compatibility Guide
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Solvent Compatibility Pre-Treatment Required

Dichloromethane (DCM) High
Distill over CaH2 or pass

through alumina column.[1][2]

Tetrahydrofuran (THF) High
Distill over Na/Benzophenone

(purple endpoint).[1][2]

Diethyl Ether Moderate

Prone to peroxide formation;

ensure BHT-free if sensitive.[1]

[2]

Methanol/Ethanol LOW

Avoid.[1] Nucleophilic solvents

can react with the aldehyde

(acetal formation).

Water ZERO
Immiscible; promotes

hydration/degradation.[1]

Troubleshooting (FAQ)
Direct solutions to common experimental failures.

Q: My reaction yield is low (<40%), but the starting material looked fine.

A: Did you check the titer? Aldehydes can oxidize to acids which may inhibit your catalyst or

consume your nucleophile (e.g., Grignard reagents will simply deprotonate the acid impurity

rather than attack the aldehyde).

Fix: Perform the NMR check (Section 3). If acid >5%, purify via vacuum distillation (bp 60°C

@ 10 Torr).

Q: The liquid has turned cloudy or has a white precipitate.

A: This indicates moisture ingress leading to polymerization or formation of the solid acid

derivative.

Fix: Filter through a plug of anhydrous MgSO4 (magnesium sulfate) under inert atmosphere.

If cloudiness persists, distill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.guidechem.com/encyclopedia/propanal-3-trimethylsilyl--dic1241821.html
https://m.chemicalbook.com/SpectrumEN_2039-96-5_1HNMR.htm
https://www.guidechem.com/encyclopedia/propanal-3-trimethylsilyl--dic1241821.html
https://m.chemicalbook.com/SpectrumEN_2039-96-5_1HNMR.htm
https://www.guidechem.com/encyclopedia/propanal-3-trimethylsilyl--dic1241821.html
https://m.chemicalbook.com/SpectrumEN_2039-96-5_1HNMR.htm
https://www.guidechem.com/encyclopedia/propanal-3-trimethylsilyl--dic1241821.html
https://www.guidechem.com/encyclopedia/propanal-3-trimethylsilyl--dic1241821.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q: Can I use silica gel chromatography to purify it?

A:Proceed with caution. Silica is acidic and can catalyze the rearrangement or

decomposition of silyl aldehydes.

Fix: Use neutralized silica (treat with 1% Triethylamine) or distill.[1] Distillation is always

superior for this compound.[1]

Q: I see a peak at 0.0 ppm but no aldehyde peak at 9.7 ppm.

A: You have lost the aldehyde functionality entirely. The TMS group is intact, but the

molecule has likely polymerized or decomposed significantly. Discard and buy fresh.

References
Physicochemical Data:CAS Common Chemistry. 3-(Trimethylsilyl)propanal (CAS 18146-03-

7).[1][2][3] Link

General Silyl Stability:Gelest, Inc.[1] "Reactive Silicon Compounds: Silanes & Silicones."[1]

(General reference for silyl group hydrolytic stability).

NMR Reference Standards:SpectraBase. 3-(Trimethylsilyl)-1-propanol (Analogous shifts for

alkyl-silyl region). Link

Handling Air-Sensitive Reagents:Sigma-Aldrich Technical Bulletin AL-134. "Handling Air-
Sensitive Reagents." (Standard Schlenk techniques).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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